Cas no 2228464-28-4 ((3-bromo-5-methylthiophen-2-yl)methylhydrazine)

• Product Name: (3-bromo-5-methylthiophen-2-yl)methylhydrazine
• CAS No: 2228464-28-4
• MF: C₆H₉BrN₂S
• MW: 221.118058919907
• CID: 6283721
• PubChem ID: 165638837
• Update Time: 2025-11-06

(3-bromo-5-methylthiophen-2-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (3-bromo-5-methylthiophen-2-yl)methylhydrazine
• [(3-bromo-5-methylthiophen-2-yl)methyl]hydrazine
• EN300-1916931
• 2228464-28-4

• Inchi： 1S/C6H9BrN2S/c1-4-2-5(7)6(10-4)3-9-8/h2,9H,3,8H2,1H3
• InChI Key： STMFJMWHNJIMEZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1CNN

Computed Properties

• Exact Mass: 219.96698g/mol
• Monoisotopic Mass: 219.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.3Ų

Additional information on (3-bromo-5-methylthiophen-2-yl)methylhydrazine

Introduction to (3-bromo-5-methylthiophen-2-yl)methylhydrazine (CAS No. 2228464-28-4)

(3-bromo-5-methylthiophen-2-yl)methylhydrazine (CAS No. 2228464-28-4) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its brominated and methylthiophenyl functionalities, offers a promising platform for the development of novel pharmaceuticals and chemical intermediates.

The molecular structure of (3-bromo-5-methylthiophen-2-yl)methylhydrazine consists of a thiophene ring substituted with a bromine atom at the 3-position and a methyl group at the 5-position, with a hydrazine moiety attached to the 2-position through a methylene bridge. This intricate arrangement provides a rich foundation for exploring its reactivity and biological activity.

Recent studies have highlighted the versatility of (3-bromo-5-methylthiophen-2-yl)methylhydrazine in various chemical reactions. For instance, it has been used as a key intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and anti-cancer properties. The bromine substituent allows for facile functionalization through cross-coupling reactions, enabling the introduction of diverse substituents that can modulate the compound's biological activity.

In the context of medicinal chemistry, (3-bromo-5-methylthiophen-2-yl)methylhydrazine has shown promise as a lead compound for drug discovery. Its ability to undergo selective transformations makes it an attractive candidate for optimizing pharmacological profiles. Research has demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific enzymes and receptors, suggesting potential therapeutic applications in treating diseases such as cancer and neurodegenerative disorders.

The synthetic accessibility of (3-bromo-5-methylthiophen-2-yl)methylhydrazine is another factor contributing to its significance. Efficient synthetic routes have been developed to produce this compound in high yields and purity, facilitating its use in both academic and industrial settings. These synthetic methods often involve multistep processes that include halogenation, substitution, and coupling reactions, each step carefully optimized to ensure reproducibility and scalability.

Beyond its direct applications in drug discovery, (3-bromo-5-methylthiophen-2-yl)methylhydrazine has also found utility as a building block in the synthesis of more complex molecules. Its reactivity with various electrophiles and nucleophiles allows for the construction of intricate molecular architectures, which can be tailored for specific biological targets. This versatility makes it an invaluable tool in the arsenal of synthetic chemists working on advanced materials and functional compounds.

The physical and chemical properties of (3-bromo-5-methylthiophen-2-yl)methylhydrazine

In conclusion, (3-bromo-5-methylthiophen-2-yl)methylhydrazine (CAS No. 2228464-28-4) represents a valuable compound with broad implications in organic synthesis and medicinal chemistry. Its unique structural features, combined with its synthetic accessibility and biological potential, position it as a key player in the development of novel therapeutics and advanced materials. Ongoing research continues to uncover new applications and optimize its use, solidifying its importance in the scientific community.